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Cat. No.: B100976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available information on the

solubility of Ethyl 3-chloro-4-hydroxybenzoate. Due to a lack of specific quantitative solubility

data in publicly accessible literature, this document focuses on providing key physical and

chemical properties, qualitative solubility information based on a structurally similar compound,

and a detailed experimental protocol for determining solubility. This guide is intended to be a

valuable resource for researchers and professionals working with this compound, enabling

them to make informed decisions in experimental design and formulation development.

Introduction
Ethyl 3-chloro-4-hydroxybenzoate is a substituted aromatic compound with potential

applications in various fields, including pharmaceuticals and material science. Understanding

its solubility in different solvents is a critical parameter for its purification, formulation, and

application. This guide summarizes the known properties of Ethyl 3-chloro-4-
hydroxybenzoate and provides a practical framework for experimentally determining its

solubility.

Physicochemical Properties of Ethyl 3-chloro-4-
hydroxybenzoate
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A summary of the key physicochemical properties of Ethyl 3-chloro-4-hydroxybenzoate is

presented in Table 1. These properties are essential for understanding the compound's

behavior in different solvent systems.

Property Value Source

Molecular Formula C₉H₉ClO₃ PubChem

Molecular Weight 200.62 g/mol PubChem

Appearance Solid Sigma-Aldrich

Melting Point 98-102 °C Sigma-Aldrich

InChI Key
QBOWIPYEPOVPGR-

UHFFFAOYSA-N
PubChem

CAS Number 16357-41-8 PubChem

Solubility Profile
As of the date of this publication, specific quantitative experimental data on the solubility of

Ethyl 3-chloro-4-hydroxybenzoate in various solvents is not available in the reviewed

scientific literature. However, qualitative insights can be drawn from the behavior of structurally

similar compounds.

Qualitative Solubility of a Structurally Related
Compound: Ethyl 4-hydroxybenzoate (Ethylparaben)
Ethyl 4-hydroxybenzoate, also known as Ethylparaben, is a compound with a similar core

structure to Ethyl 3-chloro-4-hydroxybenzoate, differing by the absence of a chlorine atom at

the 3-position. The solubility of Ethylparaben has been documented and can provide an initial

estimate for the solubility behavior of its chlorinated analog.

Water: Ethyl 4-hydroxybenzoate is reported to be slightly soluble in water.[1] The presence of

the hydrophobic ethyl group limits its interaction with polar water molecules.

Organic Solvents: It exhibits greater solubility in organic solvents such as ethanol, methanol,

and acetone.[1]
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It is important to note that the presence of the chlorine atom in Ethyl 3-chloro-4-
hydroxybenzoate will influence its polarity and intermolecular interactions, and therefore its

solubility will differ from that of Ethylparaben. Experimental determination is necessary for

precise solubility values.

Experimental Protocol for Solubility Determination:
Gravimetric Method
The gravimetric method is a reliable and straightforward technique for determining the solubility

of a solid solute in a liquid solvent. It involves preparing a saturated solution, separating a

known mass or volume of the solution, evaporating the solvent, and weighing the remaining

solute.

Materials
Ethyl 3-chloro-4-hydroxybenzoate

Selected solvent(s)

Analytical balance

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters, filter paper)

Volumetric flasks and pipettes

Oven

Procedure
Preparation of Saturated Solution:

Add an excess amount of Ethyl 3-chloro-4-hydroxybenzoate to a known volume of the

chosen solvent in a sealed container.

Agitate the mixture at a constant temperature using a thermostatic shaker or water bath

until equilibrium is reached. The time to reach equilibrium should be determined
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experimentally (typically 24-72 hours). The presence of undissolved solid is crucial to

ensure saturation.

Sample Withdrawal and Filtration:

Once equilibrium is established, allow the solution to stand undisturbed for a sufficient time

to allow the excess solid to settle.

Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pre-heated or

pre-cooled pipette to the experimental temperature to avoid precipitation or dissolution.

Immediately filter the withdrawn sample through a syringe filter (with a pore size

appropriate to remove all solid particles, e.g., 0.45 µm) into a pre-weighed, dry container

(e.g., a beaker or evaporating dish).

Solvent Evaporation:

Weigh the container with the filtered saturated solution to determine the mass of the

solution.

Evaporate the solvent from the solution. This can be achieved by placing the container in

an oven at a temperature below the boiling point of the solvent and the melting point of the

solute until all the solvent has evaporated.

Determination of Solute Mass:

Once the solvent is completely removed, cool the container to room temperature in a

desiccator to prevent moisture absorption.

Weigh the container with the dry solute.

The mass of the dissolved Ethyl 3-chloro-4-hydroxybenzoate is the difference between

the final mass of the container with the solute and the initial mass of the empty container.

Calculation of Solubility:

The solubility can be expressed in various units, such as grams of solute per 100 mL of

solvent ( g/100 mL) or moles of solute per liter of solution (mol/L).
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Experimental Workflow Diagram

1. Preparation of Saturated Solution

2. Sampling and Filtration

3. Solvent Evaporation

4. Calculation

Add excess Ethyl 3-chloro-4-hydroxybenzoate to solvent

Equilibrate at constant temperature with agitation

Withdraw known volume of supernatant

Filter to remove undissolved solid

Weigh filtered solution

Evaporate solvent completely

Weigh dry solute

Calculate solubility

Click to download full resolution via product page
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Caption: Experimental workflow for the gravimetric determination of solubility.

Conclusion
While quantitative solubility data for Ethyl 3-chloro-4-hydroxybenzoate is not readily

available, this technical guide provides essential physicochemical information and a robust

experimental protocol for its determination. The qualitative solubility of the related compound,

Ethyl 4-hydroxybenzoate, suggests that Ethyl 3-chloro-4-hydroxybenzoate is likely to be

sparingly soluble in water and more soluble in common organic solvents. For precise

formulation and process development, it is imperative that researchers perform experimental

solubility studies as outlined in this guide. This will ensure accurate and reliable data for their

specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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